Cas no 72770-09-3 (4-CHLOROMETHYLPHENYLACETIC ACID METHYL ESTER)

• Product name: 4-CHLOROMETHYLPHENYLACETIC ACID METHYL ESTER
• CAS No: 72770-09-3
• MF: C₁₀H₁₁O₂Cl
• MW: 198.64614
• CID: 858875
• PubChem ID: 12575320

4-CHLOROMETHYLPHENYLACETIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROMETHYLPHENYLACETIC ACID METHYL ESTER
• 4-(CHLOROMETHYL)-BENZENEACETIC ACID METHYL ESTER
• 4-(chloromethyl)-phenylacetic methylester
• Methyl [4-(chloromethyl)phenyl]acetate
• Methyl (4-chloromethylphenyl)acetate
• DTXSID20503104
• AS-67382
• METHYL 2-[4-(CHLOROMETHYL)PHENYL]ACETATE
• 72770-09-3
• VDA36033
• AKOS006302629
• Methyl2-(4-(chloromethyl)phenyl)acetate
• SCHEMBL4019274
• A918237
• Methyl alpha-Chloro-4-Methylphenylacetate
• 4-(chloroMethyl)phenylacetic Methyl ester
• 4-(Chloromethyl)benzeneacetic acid methyl ester
• 4-(CHLOROMETHYL)-PHENYLACETIC ACID METHYL ESTER
• A50735
• Methyl 2-(4-(chloromethyl)phenyl)acetate
• 4-(chloromethyl)phenylacetic acid methyl ester

• Inchi： InChI=1S/C10H11ClO2/c1-13-10(12)6-8-2-4-9(7-11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： NLDHYHVAHJGITR-UHFFFAOYSA-N
• SMILES： O=C(OC)CC1=CC=C(CCl)C=C1

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-CHLOROMETHYLPHENYLACETIC ACID METHYL ESTER

Introduction to 4-Chloromethylphenylacetic Acid Methyl Ester (CAS No. 72770-09-3)

4-Chloromethylphenylacetic Acid Methyl Ester (CAS No. 72770-09-3) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group and a methyl ester functional group, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 4-Chloromethylphenylacetic Acid Methyl Ester is C10H11ClO2, and it has a molecular weight of 198.64 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a variety of synthetic pathways and reactions.

In the realm of pharmaceutical research, 4-Chloromethylphenylacetic Acid Methyl Ester has gained significant attention due to its potential as a building block for the synthesis of drugs targeting various therapeutic areas. Recent studies have explored its use in the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a novel series of anti-inflammatory compounds using this ester as a key intermediate. The researchers found that these compounds exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond its applications in drug discovery, 4-Chloromethylphenylacetic Acid Methyl Ester has also been utilized in the development of advanced materials. Its reactivity and functional groups make it an ideal candidate for the synthesis of polymers with tailored properties. A recent paper in the Journal of Polymer Science highlighted the use of this ester in the preparation of biodegradable polymers for biomedical applications. The resulting polymers showed excellent biocompatibility and degradation profiles, making them suitable for use in drug delivery systems and tissue engineering.

The synthetic versatility of 4-Chloromethylphenylacetic Acid Methyl Ester is further enhanced by its ability to undergo various chemical transformations. For example, the chloromethyl group can be readily converted into other functional groups such as hydroxymethyl or aminomethyl through nucleophilic substitution reactions. This flexibility allows chemists to tailor the compound to meet specific requirements in different applications.

In terms of safety and handling, it is important to note that while 4-Chloromethylphenylacetic Acid Methyl Ester is not classified as a hazardous substance under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

The global market for organic intermediates like 4-Chloromethylphenylacetic Acid Methyl Ester is growing steadily due to increasing demand from the pharmaceutical and materials science industries. According to market research reports, the global market for organic intermediates is expected to reach over $15 billion by 2030, driven by advancements in synthetic chemistry and biotechnology.

In conclusion, 4-Chloromethylphenylacetic Acid Methyl Ester (CAS No. 72770-09-3) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an essential building block for the development of novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.